4-(4-Methoxybenzoyl)-5-methylisoxazole

• Molecular Formula: C12H11NO3
• Molecular Weight: 217.22 g/mol
• IUPAC Name: (4-methoxyphenyl)-(5-methyl-1,2-oxazol-4-yl)methanone
• InChI: InChI=1S/C12H11NO3/c1-8-11(7-13-16-8)12(14)9-3-5-10(15-2)6-4-9/h3-7H,1-2H3
• InChI Key: DIGZVAGDIZAVSY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)C(=O)C2=CC=C(C=C2)OC

Description

4-(4-Methoxybenzoyl)-5-methylisoxazole is a heterocyclic compound featuring an isoxazole core substituted with a 4-methoxybenzoyl group at the 4-position and a methyl group at the 5-position.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituents at the 3- and 4-positions of the isoxazole ring critically influence solubility, melting points, and reactivity. Below is a comparison of key derivatives:

Compound Name	Substituents (Position 3/4)	Melting Point (°C)	Yield (%)	Key Functional Groups
4-(4-Chlorophenyl)-5-methylisoxazole derivatives	4-Cl-C₆H₄, 3-(aryloxy)phenyl	105–170	70–95	Chlorophenyl, benzyl ether
4-(4-Methoxybenzoyl)-5-methylisoxazole (hypothetical)	4-(4-MeO-C₆H₄-CO-), 5-CH₃	N/A	N/A	Methoxybenzoyl, methyl
3-(4-((3-Methoxybenzyl)oxy)phenyl) derivatives	3-(3-MeO-C₆H₄-CH₂O-), 4-Cl-C₆H₄	105–107	95	Methoxybenzyl ether, chloro
Methyl 5-(bromomethyl)-3-phenylisoxazole	5-BrCH₂, 3-C₆H₅	N/A	89	Bromomethyl, phenyl

Key Observations :

• Chlorophenyl vs. Methoxybenzoyl : Chlorophenyl substituents (e.g., in compound 20 ) increase lipophilicity, enhancing membrane permeability but reducing aqueous solubility. In contrast, the methoxybenzoyl group may improve solubility via ketone-mediated hydrogen bonding .
• Ether vs. Ketone Linkages : Methoxybenzyl ether derivatives (e.g., compound 25 ) exhibit lower melting points (82–93°C) compared to chlorophenyl analogs, suggesting reduced crystallinity. The methoxybenzoyl group likely increases thermal stability due to stronger dipole interactions .

Pharmacological Activity

While biological data for 4-(4-methoxybenzoyl)-5-methylisoxazole are unavailable, its analogs demonstrate significant bioactivity:

• Growth Inhibition : Chlorophenyl-substituted derivatives (e.g., compound 38 ) show potent in vitro growth inhibition (IC₅₀ < 10 µM) against cancer cell lines, attributed to chloro-group-mediated DNA intercalation .
• Anti-inflammatory Effects : Methoxybenzyl ether analogs (e.g., compound 12 ) exhibit COX-2 inhibition, suggesting that the methoxy group’s electron-donating effects modulate enzyme binding .

Reactivity and Functionalization

• Chloromethyl Derivatives: Compounds like 4-(chloromethyl)-5-methylisoxazole serve as intermediates for further functionalization. For example, bromination or nucleophilic substitution can introduce pharmacophores such as pyridyl or cyano groups .
• Methoxybenzoyl vs. Methoxybenzyl: The ketone in 4-(4-methoxybenzoyl)-5-methylisoxazole is more reactive toward nucleophilic attack than ether-linked methoxy groups, enabling conjugation with amino acids or peptides .